1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde
Overview
Description
1-(Trifluoromethyl)-1H-imidazole-4-carbaldehyde, also known as TFICA, is a heterocyclic aldehyde containing a trifluoromethyl group. It is a versatile reagent that has been widely used in organic synthesis, due to its reactivity and stability. It is often used as a starting material in the synthesis of heterocyclic compounds, such as imidazoles, imidazolines, and imidazolidines. In addition, TFICA has also been used in the synthesis of pharmaceuticals, agrochemicals, and natural products.
Scientific Research Applications
1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde has been widely used in scientific research, particularly in the fields of biochemistry and medicinal chemistry. It has been used as a building block in the synthesis of a variety of compounds, including peptides, peptidomimetics, and heterocyclic compounds. In addition, 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde has been used in the synthesis of pharmaceuticals, agrochemicals, and natural products.
Mechanism of Action
The mechanism of action of 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde is not completely understood. However, it is believed to involve the formation of an iminium ion, which is then attacked by acetaldehyde to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde are not well understood. However, it has been suggested that 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde may have potential applications in the treatment of certain diseases, such as cancer and neurological disorders.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde in lab experiments include its stability and reactivity, as well as its ability to be used as a starting material in the synthesis of a variety of compounds. However, one limitation of using 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde is its high cost.
Future Directions
The use of 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde in scientific research is still in its early stages. However, there are several potential applications that could be explored in the future. These include its use in the synthesis of peptides, peptidomimetics, and heterocyclic compounds; its potential use in the treatment of certain diseases; and its potential use in the synthesis of pharmaceuticals, agrochemicals, and natural products. In addition, further research could be conducted to determine the precise mechanism of action of 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde and to develop more efficient and cost-effective methods for its synthesis.
Synthesis Methods
1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde can be synthesized from the reaction of trifluoromethyl iodide and acetaldehyde in the presence of a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is usually performed at room temperature. The reaction proceeds via the formation of an iminium ion, which is then attacked by acetaldehyde to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde involves the reaction of 4-cyano-1H-imidazole with trifluoromethyl iodide followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "4-cyano-1H-imidazole", "trifluoromethyl iodide", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve 4-cyano-1H-imidazole in methanol and add trifluoromethyl iodide dropwise while stirring at room temperature.", "Step 2: Heat the reaction mixture at 60°C for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and add water.", "Step 4: Extract the product with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 6: Dissolve the resulting intermediate in methanol and add sodium borohydride.", "Step 7: Stir the reaction mixture at room temperature for 24 hours.", "Step 8: Quench the reaction with water and extract the product with dichloromethane.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde." ] } | |
CAS RN |
2763759-61-9 |
Product Name |
1-(trifluoromethyl)-1H-imidazole-4-carbaldehyde |
Molecular Formula |
C5H3F3N2O |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
